Cas no 1261894-41-0 (5-Fluoro-2-(2-methylthiophenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(2-methylthiophenyl)benzoic acid
• CAS No: 1261894-41-0
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• MDL: MFCD18320461
• CID: 2761809
• PubChem ID: 53226363
• Update Time: 2025-06-08

5-Fluoro-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2-methylthiophenyl)benzoic acid, 95%
• 5-fluoro-2-(2-methylsulfanylphenyl)benzoic acid
• MFCD18320461
• 1261894-41-0
• 5-FLUORO-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 5-Fluoro-2-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320461
• Inchi： 1S/C14H11FO2S/c1-18-13-5-3-2-4-11(13)10-7-6-9(15)8-12(10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： AXDNTCSKYABPAK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 262.04637893Da
• Monoisotopic Mass: 262.04637893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-2-(2-methylthiophenyl)benzoic acid

Research Brief on 5-Fluoro-2-(2-methylthiophenyl)benzoic acid (CAS: 1261894-41-0): Recent Advances and Applications

The compound 5-Fluoro-2-(2-methylthiophenyl)benzoic acid (CAS: 1261894-41-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. Recent studies highlight its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored the mechanistic pathways through which 5-Fluoro-2-(2-methylthiophenyl)benzoic acid exerts its effects. For instance, a 2023 study demonstrated its role as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 5-Fluoro-2-(2-methylthiophenyl)benzoic acid has shown promise in oncology research. A preclinical study published in European Journal of Medicinal Chemistry (2024) reported its ability to modulate the activity of certain kinases involved in tumor proliferation. The compound's fluorinated aromatic ring and thiophene moiety were identified as critical for its interaction with target proteins, offering insights for structure-activity relationship (SAR) optimization.

The synthetic routes to 5-Fluoro-2-(2-methylthiophenyl)benzoic acid have also been refined in recent years. A 2024 Organic Process Research & Development article detailed a scalable, high-yield synthesis using palladium-catalyzed cross-coupling reactions, addressing previous challenges in purity and yield. This advancement is expected to facilitate broader industrial and academic adoption of the compound.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that further modifications may be necessary to improve the compound's bioavailability and metabolic stability. Collaborative efforts between chemists and pharmacologists are underway to address these limitations, as highlighted in a recent review in Drug Discovery Today (2024).

In conclusion, 5-Fluoro-2-(2-methylthiophenyl)benzoic acid (CAS: 1261894-41-0) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to expand its applications, optimize its properties, and explore its mechanisms of action in greater depth. This brief underscores the importance of continued investment in the study of this compound and its derivatives to unlock its full therapeutic potential.